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Lithium formate (HCOOLi), a simple lithium salt, is gaining attention in the field of lithium-ion

batteries, primarily as a high-capacity prelithiation additive for cathodes. Its application aims to

mitigate the initial capacity loss associated with the formation of the solid electrolyte interphase

(SEI). This guide provides a comparative overview of the electrochemical performance of

lithium formate in battery electrolytes, supported by available experimental data.

Performance in Carbonate-Based Electrolytes
Lithium formate has been investigated as a cathode additive in conventional carbonate-based

electrolytes, typically a mixture of ethylene carbonate (EC), dimethyl carbonate (DMC), and

diethyl carbonate (DEC) with lithium hexafluorophosphate (LiPF₆) as the conducting salt.

A key challenge with lithium formate is its high decomposition potential, which can be

detrimental to the electrolyte and overall battery performance. However, strategies such as ball

milling and the addition of catalysts like nickel oxide (NiO) have been shown to effectively lower

this decomposition potential, making it more compatible with the operating voltage of

commercial cathodes.[1]
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Table 1: Electrochemical Performance of Lithium Formate as a Cathode Prelithiation Additive in

a Carbonate-Based Electrolyte

Performance Metric
Standard Cell
(NCM834/Graphite)

Cell with Lithium Formate
Additive

Electrolyte
1 M LiPF₆ in EC/DEC/DMC

(1:1:1 by vol.)

1 M LiPF₆ in EC/DEC/DMC

(1:1:1 by vol.)

Initial Discharge Capacity

(0.1C)
156 mAh·g⁻¹ 169 mAh·g⁻¹

Capacity Retention (after 100

cycles)
72.8% 94.7%

Data sourced from a study utilizing LiNi₀.₈₃₄Co₀.₁₁Mn₀.₀₅₆O₂ (NCM834) cathodes and graphite

anodes.[1]

The data clearly indicates that the addition of lithium formate significantly enhances both the

initial discharge capacity and the long-term cycling stability of the lithium-ion cell.[1] The

increase in initial capacity is attributed to the compensation of lithium ions consumed during the

formation of the SEI layer. The improved capacity retention suggests that the prelithiation

process contributes to a more stable electrode-electrolyte interface over repeated cycles.[1]

Experimental Protocol: Evaluating Lithium Formate
as a Cathode Additive
The following outlines a typical experimental workflow for assessing the electrochemical

performance of lithium formate as a cathode prelithiation additive.
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Material Preparation

Cell Assembly

Electrochemical Testing

Data Analysis

Prepare Cathode Slurry
(NCM834, binder, conductive agent)

Mix Cathode Slurry
with Lithium Formate Additive

Prepare Lithium Formate Additive
(e.g., ball-milled with NiO)

Coat, Dry, and Calender
Cathode Electrode

Assemble Coin Cell
(Cathode, Separator, Anode,

Electrolyte)

Formation Cycles
(e.g., 0.1C)

Galvanostatic Cycling
(e.g., 1C for 100 cycles)

Electrochemical Impedance
Spectroscopy (EIS)

Analyze Capacity,
Coulombic Efficiency,

Capacity Retention, Impedance
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Electrolyte Properties Cell Performance Metrics

Ionic Conductivity Rate Capability

Electrochemical
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Cycling StabilityCapacity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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